Cas no 262290-71-1 (5-Chloro-2-(phenylsulfanyl)benzaldehyde)

• Product Name: 5-Chloro-2-(phenylsulfanyl)benzaldehyde
• CAS No: 262290-71-1
• MF: C₁₃H₉ClOS
• MW: 248.727961301804
• CID: 5465993
• PubChem ID: 114863553
• Update Time: 2023-08-29

5-Chloro-2-(phenylsulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(phenylsulfanyl)benzaldehyde
• Z1763083912
• 5-Chloro-2-(phenylsulfanyl)benzaldehyde

• Inchi： 1S/C13H9ClOS/c14-11-6-7-13(10(8-11)9-15)16-12-4-2-1-3-5-12/h1-9H
• InChI Key： UNMVSEIITBIETG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.0062638 g/mol
• Monoisotopic Mass: 248.0062638 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4
• Molecular Weight: 248.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers